Neodymium trivanadium nonaoxide

• CAS No.: 13721-47-6
• Molecular Formula: NdO9V3-15
• Molecular Weight: 441.058
• IUPAC Name: neodymium(3+);oxygen(2-);vanadium
• InChI: InChI=1S/Nd.9O.3V/q+3;9*-2
• InChI Key: YRGLAMYBLVDHCE-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[Nd+3]
• Synonyms: neodymium trivanadium nonaoxide

Description

Neodymium trivanadium nonaoxide (hypothetical formula: NdV₃O₉) is a mixed oxide compound comprising neodymium (Nd), vanadium (V), and oxygen (O). While direct references to this specific compound are absent in the provided evidence, its properties and applications can be inferred through comparisons with structurally or functionally related neodymium and vanadium oxides. Such mixed oxides are typically synthesized for advanced material applications, including catalysis, energy storage, or magnetic systems, leveraging the redox activity of vanadium and the optical/electronic properties of neodymium .

Synthesis methods for similar neodymium-containing compounds (e.g., neodymium triiodate, Nd(IO₃)₃) involve solid-state reactions or hydrothermal techniques, as noted in . However, NdV₃O₉ may require tailored processes due to the complex oxidation states of vanadium (e.g., V³⁺/V⁵⁺) and the need for precise stoichiometric control .

Comparison with Similar Compounds

Table 1: Key Properties of Neodymium and Vanadium Oxides

Compound	Formula	Molecular Weight (g/mol)	CAS RN	Purity/Form	Applications	Hazards/Stability
Neodymium(III) oxide	Nd₂O₃	336.48	1313-97-9	>99.95% (3N5), ultrafine particles (15 nm)	Magnets, lasers, catalysts	Hygroscopic; requires coating
Vanadium(III) oxide	V₂O₃	149.88	1314-34-7	99% (industrial grade)	Metallurgy, redox catalysts	Toxic upon inhalation
Vanadium(V) oxide	V₂O₅	181.88	1314-62-1	N/A	Sulfuric acid production, batteries	Corrosive; environmental hazard
Tetravanadium decaoxide	V₄O₁₀	363.76	12503-98-9	N/A	Intermediate in V₂O₅ synthesis	Reacts with water

Key Observations:

• Neodymium(III) Oxide (Nd₂O₃): Exhibits high purity (99.95%) and ultrafine particle sizes (15 nm), making it suitable for precision applications like nanomaterials and optical coatings . Unlike vanadium oxides, it is non-toxic but hygroscopic, necessitating protective coatings in humid environments .
• Vanadium Oxides (V₂O₃, V₂O₅, V₄O₁₀): These compounds vary in oxidation state (V³⁺ to V⁵⁺), impacting reactivity. V₂O₅ is widely used in industrial catalysis and energy storage but poses significant health and environmental risks . V₂O₃, with lower oxidation states, is less reactive but still toxic .
• Hypothetical NdV₃O₉: Expected to combine the optical/electronic traits of Nd₂O₃ with the catalytic versatility of vanadium oxides. Its stability would depend on the coordination environment of vanadium, which may resemble V₄O₁₀ in forming layered or tunnel structures .

Functional and Industrial Comparison

• In contrast, vanadium oxides exhibit antiferromagnetic or paramagnetic behavior, limiting their direct use in permanent magnets .
• Catalytic Activity: V₂O₅ is a cornerstone in sulfuric acid production and selective oxidation reactions due to its V⁵⁺ sites .
• Thermal Stability: Nd₂O₃ is stable up to 1900°C, whereas V₂O₅ decomposes above 690°C. NdV₃O₉ may exhibit intermediate stability, influenced by vanadium’s redox behavior .